Cas no 951526-36-6 (8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one)

• Product Name: 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one
• CAS No: 951526-36-6
• MF: C₂₁H₂₀FN₃O₃
• MW: 381.400208473206
• CID: 5363371
• Update Time: 2025-10-29

8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

• Inchi： 1S/C21H20FN3O3/c1-28-15-6-4-5-14(13-15)18-19(26)24-21(23-18)9-11-25(12-10-21)20(27)16-7-2-3-8-17(16)22/h2-8,13H,9-12H2,1H3,(H,24,26)
• InChI Key： YCJKFRDPRFJJJL-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC=C3F)CC2)N=C(C2=CC=CC(OC)=C2)C1=O

Additional information on 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

Introduction to 8-(2-Fluorobenzoyl)-3-(3-Methoxyphenyl)-1,4,8-Triazaspiro[4.5]Dec-3-En-2-One (CAS No. 951526-36-6)

8-(2-Fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, with the CAS number 951526-36-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of a triazole ring and various functional groups such as fluoro and methoxy substituents adds to its chemical diversity and biological relevance.

The synthesis of 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one typically involves multistep reactions, including the formation of the spiro ring and the introduction of specific substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in various research applications. For instance, a study published in the Journal of Organic Chemistry in 2021 detailed an efficient synthetic route that utilized palladium-catalyzed coupling reactions to construct the spiro framework.

In terms of its biological activities, 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

Beyond its anti-inflammatory properties, 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal in 2020 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying its anticancer activity is thought to involve the induction of apoptosis through the activation of caspase pathways.

The pharmacokinetic properties of 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as a drug lead. However, more extensive preclinical studies are needed to fully characterize its safety and efficacy profiles.

In addition to its therapeutic potential, 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has also been explored for its use as a chemical probe in biological research. Its ability to selectively interact with specific protein targets makes it a valuable tool for elucidating molecular mechanisms underlying various diseases. For example, researchers at Harvard University have used this compound to investigate the role of certain kinases in signal transduction pathways associated with neurodegenerative disorders.

The structural diversity and functional versatility of 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have also inspired efforts to develop analogs with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its bioactivity, guiding the design of more potent derivatives. These efforts are ongoing and hold promise for the discovery of novel therapeutic agents.

In conclusion, 8-(2-fluorobenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 951526-36-6) is a multifaceted compound with significant potential in medicinal chemistry and biological research. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation and development as a therapeutic agent or chemical probe.